Cas no 2228300-48-7 (2-2-(methoxymethyl)oxan-2-ylethan-1-amine)

• Product Name: 2-2-(methoxymethyl)oxan-2-ylethan-1-amine
• CAS No: 2228300-48-7
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 6121306
• PubChem ID: 165610953
• Update Time: 2025-10-29

2-2-(methoxymethyl)oxan-2-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-2-(methoxymethyl)oxan-2-ylethan-1-amine
• 2-[2-(methoxymethyl)oxan-2-yl]ethan-1-amine
• 2228300-48-7
• EN300-1737342

• Inchi： 1S/C9H19NO2/c1-11-8-9(5-6-10)4-2-3-7-12-9/h2-8,10H2,1H3
• InChI Key： SGQLNNYZGQJSIZ-UHFFFAOYSA-N
• SMILES： O1CCCCC1(COC)CCN

Computed Properties

• Exact Mass: 173.141578849g/mol
• Monoisotopic Mass: 173.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-2-(methoxymethyl)oxan-2-ylethan-1-amine

Introduction to 2-2-(methoxymethyl)oxan-2-ylethan-1-amine (CAS No. 2228300-48-7)

2-2-(methoxymethyl)oxan-2-ylethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228300-48-7, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic amine derivative features a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug development. The compound's molecular architecture, characterized by an oxane ring linked to an ethylamine moiety with a methoxymethyl substituent, presents intriguing opportunities for further exploration.

The oxane ring, a saturated six-membered heterocycle containing two oxygen atoms, contributes to the compound's stability and flexibility, making it a valuable scaffold for designing biologically active molecules. The presence of the methoxymethyl group at the 2-position of the oxane ring introduces a polar and hydrophilic characteristic, which can influence solubility and interactions with biological targets. Additionally, the ethylamine side chain at the 1-position provides a basic nitrogen atom that can engage in hydrogen bonding or coordinate with metal ions, further enhancing its versatility in synthetic applications.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic purposes. The structural motif of 2-2-(methoxymethyl)oxan-2-ylethan-1-amine aligns well with current trends in medicinal chemistry, where functionalized heterocycles are frequently explored for their pharmacological properties. Studies have demonstrated that oxane derivatives can exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The specific substitution pattern of this compound may confer unique pharmacokinetic and pharmacodynamic profiles, making it a promising candidate for further investigation.

One of the most compelling aspects of 2-2-(methoxymethyl)oxan-2-ylethan-1-amine is its potential as a building block for more complex drug molecules. Its rigid yet adaptable structure allows for modifications at multiple positions, enabling chemists to fine-tune its properties for specific applications. For instance, the methoxymethyl group can be readily converted into other functional groups such as hydroxyl or aldehyde moieties through oxidation or reduction reactions. Similarly, the amine functionality can undergo acylation or alkylation to introduce additional substituents that enhance binding affinity or metabolic stability.

Recent advancements in computational chemistry have also facilitated the study of 2-2-(methoxymethyl)oxan-2-ylethan-1-amine and its derivatives. Molecular modeling techniques have been employed to predict binding interactions with target proteins and assess potential drug-likeness parameters. These simulations have provided valuable insights into how structural modifications might impact biological activity, guiding experimental efforts toward more effective candidates. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery pipelines.

The synthesis of 2-2-(methoxymethyl)oxan-2-ylethan-1-amine represents another area of interest within synthetic organic chemistry. The compound's construction involves multi-step reactions that showcase the ingenuity of organic synthesis strategies. Key steps typically include cyclization reactions to form the oxane ring followed by selective functionalization to introduce the methoxymethyl and ethylamine groups. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

In conclusion, 2 - 22 - ( methoxy - methyl ) oxan - 22 - ylethan - 11 - amine ( CAS No . 2228300 -48 -7 ) stands as a noteworthy compound with diverse applications in pharmaceutical research . Its unique structural features , combined with its synthetic accessibility , make it an attractive scaffold for developing novel therapeutic agents . As research continues to uncover new biological functions and synthetic methodologies , this compound is poised to play an increasingly important role in drug discovery and development .